Cas no 18760-44-6 (Thiophene,3-(decyloxy)tetrahydro-, 1,1-dioxide)
18760-44-6 structure
Product Name:Thiophene,3-(decyloxy)tetrahydro-, 1,1-dioxide
CAS No:18760-44-6
MF:C14H28O3S
MW:276.43532371521
CID:149911
PubChem ID:86787
Update Time:2025-04-19
Thiophene,3-(decyloxy)tetrahydro-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,3-(decyloxy)tetrahydro-, 1,1-dioxide
- 3-(Decyloxy)tetrahydrothiophene 1,1-dioxide
- 3-Decyloxysulfolane
- thiophene, tetrahydro-3-(decyloxy)-, 1,1-dioxide
- 3-(decyloxy)tetrahydrothiophene-1,1-dioxide
- tetrahydro-3-(decyloxy)thiophene 1,1-dioxide
- Einecs 242-556-9
- 3-Decyloxythiolane 1,1-dioxide
- DTXSID0027800
- CS-0359604
- AB01331571-02
- AKOS000269928
- SCHEMBL424520
- BRD-A21845777-001-01-9
- 3-decoxythiolane 1,1-dioxide
- Z56998604
- B7Z3P3136M
- UNII-B7Z3P3136M
- NCGC00338243-01
- NS00002068
- AKOS016039774
- Thiophene, 3-(decyloxy)tetrahydro-, 1,1-dioxide
- 18760-44-6
- Thiophene,3-(decyloxy)tetrahydro-,1,1-dioxide
-
- Inchi： 1S/C14H28O3S/c1-2-3-4-5-6-7-8-9-11-17-14-10-12-18(15,16)13-14/h14H,2-13H2,1H3
- InChI Key： ZMLKENVAWQJBIR-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)OCCCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 276.176
- Monoisotopic Mass: 276.176
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.03
- Boiling Point: 412.4°Cat760mmHg
- Flash Point: 203.2°C
- Refractive Index: 1.475
Thiophene,3-(decyloxy)tetrahydro-, 1,1-dioxide Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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